Cas no 2171770-85-5 (3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2171770-85-5
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6034533
• PubChem ID: 165511466
• Update Time: 2025-07-23

3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• EN300-1534542
• 3-(dimethylamino)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• 2171770-85-5

• Inchi： 1S/C26H33N3O5/c1-17(12-13-24(30)28-23(25(31)32)15-29(2)3)14-27-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： CIVUQQAXEMGFEW-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NC(C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Additional information on 3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

Comprehensive Overview of 3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2171770-85-5)

3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2171770-85-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique combination of functional groups, including a dimethylamino moiety and a fluorenylmethyloxycarbonyl (Fmoc) protecting group, making it invaluable for solid-phase peptide synthesis (SPPS). Its structural complexity and high purity are critical for applications in drug discovery, bioconjugation, and proteomics.

The growing demand for custom peptides and therapeutic proteins has propelled interest in advanced building blocks like 3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid. Researchers frequently search for terms such as "Fmoc-amino acid applications", "peptide synthesis reagents", and "CAS 2171770-85-5 uses", reflecting its relevance in modern biochemistry and medicinal chemistry. Its role in click chemistry and post-translational modification studies further underscores its versatility.

From a synthetic perspective, this compound’s Fmoc group ensures selective deprotection under mild conditions, a feature highly valued in automated peptide synthesizers. The dimethylamino group enhances solubility in organic solvents, facilitating efficient coupling reactions. Recent publications highlight its utility in antibody-drug conjugates (ADCs) and targeted drug delivery systems, aligning with trends in personalized medicine and cancer therapeutics.

Quality control of 3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid is paramount, with analytical techniques like HPLC, mass spectrometry, and NMR ensuring batch-to-batch consistency. Suppliers often address queries such as "CAS 2171770-85-5 purity standards" and "Fmoc-amino acid storage conditions", emphasizing the need for proper handling to maintain stability. The compound’s shelf life and compatibility with green chemistry principles are also frequent discussion points.

In the context of AI-driven drug design, this derivative is increasingly referenced in machine learning models predicting peptide-protein interactions. Its structural attributes are leveraged to optimize bioavailability and binding affinity, addressing common challenges in peptide-based therapeutics. Searches for "peptide building blocks for AI research" and "CAS 2171770-85-5 in silico studies" highlight its intersection with cutting-edge technology.

Environmental and regulatory considerations for 3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid are minimal, as it is not classified as hazardous. However, researchers prioritize sustainable synthesis methods, echoing broader industry shifts toward eco-friendly reagents. The compound’s compatibility with microwave-assisted peptide synthesis further reduces energy consumption, a key concern for green laboratories.

Future applications of this compound may expand into nanomedicine and diagnostic probes, driven by its modular design. As the scientific community explores multi-functional peptides, 3-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid will likely remain a cornerstone for innovation. Its adaptability to high-throughput screening and combinatorial chemistry ensures enduring relevance in both academic and industrial settings.